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Compound of Interest

Compound Name: 2-Chloroanisole

Cat. No.: B146271

Essential Safety and Handling Guide for 2-
Chloroanisole

This document provides immediate, essential safety protocols and logistical information for the
handling and disposal of 2-Chloroanisole (CAS No. 766-51-8). The following procedural
guidance is intended for researchers, scientists, and drug development professionals to ensure
safe laboratory operations.

Physicochemical and Hazard Data

Proper handling of 2-Chloroanisole begins with a clear understanding of its properties and
associated hazards. This data is summarized below for quick reference.

Table 1: Physical and Chemical Properties of 2-Chloroanisole
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Property

CAS Number

Value

766-51-8[1][2]

Molecular Formula

C7H-CIO[3]

Molecular Weight 142.58 g/mol [2][3][4]

Appearance Colorless to light yellow liquid[3][5]
Boiling Point 195-196 °C (at standard pressure)[2][3][5]
Melting Point -27 °C[3]

Density ~1.123 g/mL at 25 °C[2][3][5]

| Flash Point | 76 °C / 168.8 °F (closed cup)[1][2] |

Table 2: GHS Hazard ldentification for 2-Chloroanisole

Hazard Classification

Flammable Liquids

Statement

Category 4: Combustible liquid[1][6]

Acute Toxicity, Oral

Category 4: Harmful if swallowed[4][7]

Acute Toxicity, Dermal

Category 4: Harmful in contact with skin[4][7]

Acute Toxicity, Inhalation

Category 4: Harmful if inhaled[4][7]

Skin Corrosion/Irritation

Causes skin irritation[4]

Serious Eye Damage/Irritation

Causes serious eye irritation[4]

| Specific Target Organ Toxicity | May cause respiratory irritation[4] |

Operational Plan: Safe Handling and Personal

Protective Equipment

Adherence to the following step-by-step operational procedures is mandatory to minimize

exposure and ensure a safe working environment.
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Engineering Controls

o Ventilation: Always handle 2-Chloroanisole in a well-ventilated area.[1][7] A certified

chemical fume hood is the required primary engineering control.[8]

o Safety Equipment: An emergency eyewash station and safety shower must be readily

accessible in the immediate work area.[9]

Required Personal Protective Equipment (PPE)

A risk assessment should be conducted for specific procedures, but the following PPE is the

minimum requirement for handling 2-Chloroanisole.

Table 3: Recommended Personal Protective Equipment (PPE)

Body Part

Eyes/Face

Protection Type

Chemical Safety Goggles /
Face Shield

Standard/Specification

Must conform to OSHA 29
CFR 1910.133 or European
Standard EN166.[1][9]
Tightly fitting safety
goggles are
recommended.[7]

Hands

Chemical-Impermeable Gloves

Inspect gloves for integrity
before each use.[7] Consult
the glove manufacturer's
selection guide for specific

breakthrough times.

Body

Flame/Fire Resistant

Laboratory Coat

Wear a fully buttoned lab coat
and appropriate street clothing

(long pants, closed-toe shoes).

[7](8]

| Respiratory | Air-Purifying Respirator (if necessary) | Not required under normal conditions

with adequate engineering controls.[1] If exposure limits are exceeded or irritation occurs, use
a full-face respirator with a Type ABEK (EN 14387) filter.[2][7][10] |
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Procedural Handling Protocol

e Preparation:
o Confirm the chemical fume hood is operational.
o Ensure all required PPE is available and in good condition.
o Keep the container tightly closed when not in use.[1][7]

e During Handling:

[e]

Avoid all contact with skin, eyes, and clothing.[1][9]

o

Do not eat, drink, or smoke in the work area.[7]

[¢]

Keep away from heat, sparks, open flames, and other ignition sources.[1][6]

[¢]

Take precautionary measures against the buildup of electrostatic charge.[1]

[e]

Avoid ingestion and inhalation of vapors.[1]

e After Handling:
o Wash hands and any potentially exposed skin thoroughly with soap and water.[7][9]
o Decontaminate the work surface.

o Store 2-Chloroanisole in a tightly closed container in a cool, dry, and well-ventilated area
away from incompatible materials like strong oxidizing agents.[1][7]

Emergency and Disposal Plan

Immediate and appropriate responses to emergencies and spills are critical.

First-Aid Measures

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the
upper and lower eyelids. Seek immediate medical attention.[1]
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o Skin Contact: Remove all contaminated clothing immediately. Wash the affected area with
plenty of soap and water for at least 15 minutes. Get medical attention if irritation or other
symptoms develop.[1]

 Inhalation: Move the individual to fresh air. If breathing is difficult or stops, provide artificial
respiration. Seek immediate medical attention.[1]

e Ingestion: Do NOT induce vomiting.[9] If the person is conscious, rinse their mouth with
water and have them drink two glasses of water. Seek immediate medical attention.[1][9]

Spill Response Protocol

o Evacuate: Immediately evacuate non-essential personnel from the spill area.

o Ventilate: Ensure the area is well-ventilated, using the fume hood if the spill is contained
within it.
« Ignition Sources: Remove all sources of ignition (e.g., open flames, sparks, hot surfaces).[7]

o Containment: Wearing appropriate PPE, contain the spill using an inert absorbent material
(e.g., sand, vermiculite). Prevent the spill from entering drains.[7]

e Clean-up: Use spark-proof tools to carefully sweep or shovel the absorbed material into a
suitable, labeled container for hazardous waste disposal.[1][7]

Waste Disposal Protocol

» Regulatory Compliance: All waste containing 2-Chloroanisole must be treated as hazardous
waste. Disposal must be in strict accordance with all applicable local, regional, and national
regulations.[1][11]

o Procedure: Dispose of the chemical and any contaminated materials through a licensed
professional waste disposal service.[12] Do not empty into drains.[1][11] The container
should be disposed of in an approved waste disposal plant.[1][6]

Visual Workflow for Handling 2-Chloroanisole
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The following diagram illustrates the logical workflow for the safe handling of 2-Chloroanisole,
from preparation to disposal.

1. Preparation Phase

Verify Fume Hood
Operation

l .
Risk Assessment

l

Don Required PPE
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Caption: Workflow for safe handling of 2-Chloroanisole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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